Cas no 90040-34-9 (Naphthalene, 1-chloro-4-(2,6-dimethyl-4-nitrophenoxy)-)

• Product Name: Naphthalene, 1-chloro-4-(2,6-dimethyl-4-nitrophenoxy)-
• CAS No: 90040-34-9
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• CID: 795733
• PubChem ID: 13245961
• Update Time: 2025-04-19

Naphthalene, 1-chloro-4-(2,6-dimethyl-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-chloro-4-(2,6-dimethyl-4-nitrophenoxy)-
• 1-chloro-4-(2,6-dimethyl-4-nitrophenoxy)naphthalene
• 90040-34-9
• SCHEMBL10963006
• DTXSID80531665

• Inchi： 1S/C18H14ClNO3/c1-11-9-13(20(21)22)10-12(2)18(11)23-17-8-7-16(19)14-5-3-4-6-15(14)17/h3-10H,1-2H3
• InChI Key： JSRVQLFAYPUINX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)OC1C(C)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.0662210g/mol
• Monoisotopic Mass: 327.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 55Ų